Cas no 305373-07-3 (1-{4-(difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea)

• Product Name: 1-{4-(difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea
• CAS No: 305373-07-3
• MF: C₁₃H₁₀F₂N₂OS₃
• MW: 344.423105716705
• CID: 6173454
• PubChem ID: 726533
• Update Time: 2025-08-05

1-{4-(difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-{4-(difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea
• SR-01000500007
• AB00099365-01
• N-[[4-(difluoromethylsulfanyl)phenyl]carbamothioyl]thiophene-2-carboxamide
• N-((4-((difluoromethyl)thio)phenyl)carbamothioyl)thiophene-2-carboxamide
• BIM-0035573.P001
• SCHEMBL5448299
• SR-01000500007-1
• F1065-0422
• AKOS001671581
• CBMicro_035577
• 1-{4-[(DIFLUOROMETHYL)SULFANYL]PHENYL}-3-(THIOPHENE-2-CARBONYL)THIOUREA
• SHFJLDPXHQDEAL-UHFFFAOYSA-N
• 305373-07-3
• N-{4-[(difluoromethyl)thio]phenyl}-N'-(2-thienylcarbonyl)thiourea

• Inchi： 1S/C13H10F2N2OS3/c14-12(15)21-9-5-3-8(4-6-9)16-13(19)17-11(18)10-2-1-7-20-10/h1-7,12H,(H2,16,17,18,19)
• InChI Key： SHFJLDPXHQDEAL-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)NC(NC(C1=CC=CS1)=O)=S

Computed Properties

• Exact Mass: 343.99233279g/mol
• Monoisotopic Mass: 343.99233279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 127Ų

Additional information on 1-{4-(difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea

1-{4-(Difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea: A Comprehensive Overview

1-{4-(Difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea, also known by its CAS number CAS No 305373-07-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a thiourea core with a thiophene moiety and a difluoromethyl-substituted phenyl group, making it a promising candidate for various biological studies.

The synthesis of 1-{4-(Difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea involves a series of well-defined chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, ensuring high purity and yield. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize the synthesis process. These efforts have not only improved the scalability of the synthesis but also opened avenues for further structural modifications to enhance its bioactivity.

Recent studies have focused on the physical and chemical properties of this compound. Its solubility, stability, and reactivity under different conditions have been thoroughly investigated. For instance, experiments have revealed that the compound exhibits good solubility in polar solvents, which is advantageous for its use in biological assays. Additionally, its thermal stability has been assessed, providing insights into its suitability for various analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of CAS No 305373-07-3 has been a focal point of recent research. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes, suggesting its role in modulating cellular pathways. Furthermore, preliminary studies indicate that the compound may possess anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. These findings underscore the importance of further preclinical studies to evaluate its efficacy and safety profile.

In terms of applications, 1-{4-(Difluoromethyl)sulfanylphenyl}-3-(thiophene-2-carbonyl)thiourea holds promise in the development of novel drugs targeting specific diseases. Its unique structure allows for interactions with various biological targets, including proteins and nucleic acids. Researchers are actively exploring its potential as an anticancer agent, given its ability to inhibit key enzymes involved in tumor progression. Additionally, its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory diseases.

The future outlook for this compound is bright, with ongoing research aimed at optimizing its pharmacokinetic properties and minimizing off-target effects. Collaborative efforts between chemists and biologists are expected to yield valuable insights into its mechanism of action and therapeutic potential. As the understanding of this compound deepens, it is anticipated that it will play a pivotal role in advancing drug discovery and development.